5,9,10-trimethyl-8H-thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one

• IUPAC Name: 8,13,14-trimethyl-15-thia-9,10,17-triazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(17),2,4,6,8,12(16),13-heptaen-11-one
• InChI: InChI=1S/C16H13N3OS/c1-8-10(3)21-15-13(8)16(20)19-14(17-15)12-7-5-4-6-11(12)9(2)18-19/h4-7H,1-3H3
• InChI Key: MZPDWRLQUCYIJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N3C(=N2)C4=CC=CC=C4C(=N3)C)C
• Molecular Formula: C16H13N3OS
• Molecular Weight: 295.4 g/mol

Description

5,9,10-trimethyl-8H-thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one is a synthetic compound that has gained significant attention due to its potential applications in scientific research. This compound is a heterocyclic derivative of pyrimidine and phthalazine, and it possesses unique properties that make it a promising candidate for various research studies.

Scientific Research Applications

Synthesis and Characterization

• Researchers have developed methods for synthesizing new polycyclic compounds containing Thieno[2′,3′:5,6]pyrimido[2,1-a]isoindole fragments, indicating a focus on expanding the chemical diversity and exploring the synthesis of complex heterocyclic systems that may include structures similar to "5,9,10-trimethyl-8H-thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one" (Dotsenko et al., 2021).
• Studies have also been conducted on the synthesis and antimicrobial activity of new Pyridothienopyrimidines and Pyridothienotriazines, showcasing the potential for these compounds to serve as bases for developing antimicrobial agents (Abdel-rahman et al., 2002).

Antimicrobial Activity

• Research into Thienopyrimidine derivatives has shown promising antimicrobial activity, suggesting the potential for compounds in this class to be developed into new antimicrobial drugs. For example, some studies have reported on the synthesis, characterization, and antimicrobial activity of new Thienopyrimidine derivatives (Ahmed et al., 2020).

Pharmacological Applications

• A green approach to the synthesis of Thieno[2,3-d]pyrimidin-4(3H)-ones has been reported, emphasizing the importance of environmentally friendly methods in the development of pharmacologically important compounds. This research highlights the ongoing efforts to develop efficient and sustainable synthesis methods for compounds with potential pharmacological applications (Shi et al., 2018).

Heterocyclic Chemistry and Ligand Synthesis

• The exploration of new heterocyclic systems, including Pyrimido-, Triazolo-, and Thienopyrimidine derivatives, reflects the broad interest in these compounds for applications in medicinal chemistry and as ligands in various chemical reactions. This research area focuses on the synthesis and potential biological activities of these compounds, providing a foundation for future drug development and chemical studies (Gomha et al., 2015).